4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
Description
4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione is a useful research compound. Its molecular formula is C19H15N5O3 and its molecular weight is 361.361. The purity is usually 95%.
BenchChem offers high-quality 4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cycloaddition Reactions
Cycloaddition reactions are pivotal in synthetic organic chemistry for constructing complex cyclic structures. Compounds related to 4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione, such as 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD), have demonstrated significant reactivity in cycloaddition reactions. These reactions are essential for creating novel cyclic compounds with potential applications in material science and drug development (Sasaki, Kanematsu, & Hayakawa, 1971).
Derivatization for Analytical Purposes
The derivatization of conjugated dienes using Cookson-type reagents for high-performance liquid chromatography (HPLC) with fluorescence detection highlights the compound's utility in analytical chemistry. A related derivative, 4-substituted 1,2,4-triazoline-3,5-dione, has been used to quantify conjugated dienes, demonstrating the compound's role in enhancing analytical methods for detecting and quantifying organic compounds (Shimada & Mizuguchi, 1992).
Antimicrobial Activities
The synthesis of triazole derivatives based on the structural framework similar to 4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione has been explored for antimicrobial properties. These compounds have shown significant activity against various microbial strains, indicating their potential as leads for developing new antimicrobial agents. This underscores the compound's relevance in medicinal chemistry and drug discovery efforts aimed at addressing antimicrobial resistance (Zhao et al., 2012).
properties
IUPAC Name |
4-amino-6-(2-methoxyphenyl)-3-phenyl-7H-pyrimido[5,4-d]pyrimidine-2,8-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N5O3/c1-27-13-10-6-5-9-12(13)17-21-14-15(18(25)23-17)22-19(26)24(16(14)20)11-7-3-2-4-8-11/h2-10H,20H2,1H3,(H,21,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GREXACZISZAMQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NC3=C(N(C(=O)N=C3C(=O)N2)C4=CC=CC=C4)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Imino-6-(2-methoxyphenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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